Cas no 1414958-23-8 (Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate)

• Product Name: Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate
• CAS No: 1414958-23-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD22689282
• CID: 4597497
• Update Time: 2025-10-29

Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Boc-3-cyclopropyl-morpholine
• tert-butyl 3-cyclopropylmorpholine-4-carboxylate
• Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate

• MDL： MFCD22689282
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(14)13-6-7-15-8-10(13)9-4-5-9/h9-10H,4-8H2,1-3H3
• InChI Key： WODPCOWZBSAGOO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOCC1C1CC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 306.5±35.0 °C at 760 mmHg
• Flash Point: 139.1±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate

Introduction to Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate (CAS No. 1414958-23-8)

Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate (CAS No. 1414958-23-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise for various applications, particularly in the development of innovative drug molecules and advanced chemical synthesis methodologies.

The molecular structure of Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate consists of a morpholine core substituted with a tert-butyl group and a cyclopropyl moiety at the 3-position, along with a carboxylate functional group at the 4-position. This specific arrangement imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the tert-butyl group enhances steric hindrance, which can be strategically utilized to modulate reaction pathways and improve selectivity in synthetic processes.

In recent years, there has been growing interest in the use of morpholine derivatives in pharmaceutical research due to their versatile biological activities. Morpholine-based compounds have been explored for their potential as bioactive molecules, including their role as intermediates in the synthesis of antiviral, antibacterial, and anti-inflammatory agents. The incorporation of cyclopropyl and carboxylate groups into the morpholine scaffold further expands its pharmacological profile, making it an attractive candidate for further investigation.

One of the most compelling aspects of Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate is its utility as a building block in drug discovery. The carboxylate group provides a reactive site for further functionalization, allowing chemists to design complex molecular architectures with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological effects.

Recent studies have highlighted the importance of morpholine derivatives in the development of novel therapeutic agents. For instance, researchers have demonstrated that morpholine-based compounds can exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways. The structural features of Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate, including its cyclopropyl substitution and carboxylate functionality, contribute to its potential as a pharmacophore in drug design.

The synthesis of Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate involves multi-step organic transformations that showcase the compound's synthetic utility. The process typically begins with the formation of the morpholine ring through cyclization reactions, followed by selective substitution with the tert-butyl and cyclopropyl groups. The final step involves introducing the carboxylate group through esterification or other carboxylation methods. These synthetic strategies highlight the compound's role as a versatile intermediate in organic chemistry.

In addition to its pharmaceutical applications, Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate has potential uses in materials science and industrial chemistry. Its unique structural features make it suitable for applications in polymer synthesis, where it can serve as a monomer or modifier to enhance material properties such as thermal stability and mechanical strength. Furthermore, its reactivity allows for the development of novel catalysts and ligands used in industrial chemical processes.

The growing body of research on morpholine derivatives underscores their significance in modern chemistry. As scientists continue to explore new synthetic pathways and pharmacological applications, compounds like Tert-Butyl 3-Cyclopropylmorpholine-4-Carboxylate are expected to play a crucial role in advancing both academic research and industrial innovation. Their unique structural characteristics offer a rich foundation for developing next-generation chemical entities with broad utility across multiple disciplines.